Cas no 1091418-82-4 (N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 1091418-82-4
• MF: C₁₉H₁₉F₃N₂O₃S
• MW: 412.42597413063
• CID: 5806050
• PubChem ID: 29701439
• Update Time: 2025-08-05

N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• 1091418-82-4
• AKOS024509516
• N1-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• N-[(4-thiophen-2-yloxan-4-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• VU0644012-1
• F5469-0079

• Inchi： 1S/C19H19F3N2O3S/c20-19(21,22)13-3-1-4-14(11-13)24-17(26)16(25)23-12-18(6-8-27-9-7-18)15-5-2-10-28-15/h1-5,10-11H,6-9,12H2,(H,23,25)(H,24,26)
• InChI Key： JOGVOCKZHGKIJF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C(NC2C=CC=C(C(F)(F)F)C=2)=O)=O)CCOCC1

Computed Properties

• Exact Mass: 412.10684813g/mol
• Monoisotopic Mass: 412.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.7Ų

Additional information on N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide

Introduction to N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1091418-82-4)

N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates several key pharmacophoric elements. This compound, identified by the CAS number 1091418-82-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of both thiophene and trifluoromethyl substituents in its structure suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

The molecular framework of this compound consists of an ethanediamide backbone, which is a well-known motif in medicinal chemistry for its ability to form hydrogen bonds and interact with biological targets. The substitution at the 4-position of the oxane ring with a thiophen-2-yl group introduces aromaticity and potential for π-stacking interactions, which are crucial for binding affinity in drug design. Additionally, the 3-position of the phenyl ring is functionalized with a trifluoromethyl group, a substituent that enhances metabolic stability and lipophilicity, making it an attractive feature in drug candidates.

In recent years, there has been a growing interest in the development of small molecules that incorporate heterocyclic structures for their enhanced bioactivity and selectivity. The thiophene-based compounds have been extensively studied for their roles in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The incorporation of an oxane ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets. This combination of structural features makes N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide a promising candidate for further exploration in medicinal chemistry.

The pharmacological potential of this compound has not yet been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activities. The presence of both polar and non-polar regions in its structure allows for versatile interactions with biological targets, including enzymes and receptors. The trifluoromethyl group, in particular, is known to increase binding affinity by enhancing lipophilicity and reducing metabolic degradation. These properties make it an attractive moiety for drug design, particularly in the development of kinase inhibitors and other enzyme-targeted therapies.

The synthesis of N-{[4-(thiophen-2-yl)< strong >oxan-4 -yl]methyl}-N'-[3-(\ strong >trifluoromethyl\ strong >)phenyl]ethanediamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the oxane ring through cyclization reactions, followed by functionalization with the < strong >thiophen\ strong >2 - yl group. Subsequent modifications at the phenyl ring introduce the \ strong >trifluoromethyl\ strong > substituent. Each step must be carefully monitored to avoid side reactions that could compromise the integrity of the final product.

In addition to its potential pharmacological applications, this compound may also serve as a valuable intermediate in the synthesis of more complex molecules. The modular nature of its structure allows for easy modification at multiple positions, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility makes it an attractive scaffold for drug discovery programs aimed at identifying novel therapeutic agents.

The use of computational methods has become increasingly important in the study of such complex molecules. Molecular modeling techniques can provide insights into the binding modes and interactions of N-{[4-(\ strong >thiophen\ strong >2 - yl)\ strong >oxan\ strong >4 - yl]methyl}-N'-[3-(\ strong >trifluoromethyl\ strong >)phenyl]ethanediamide with biological targets, helping to guide experimental efforts and optimize lead compounds. These computational studies can also predict potential metabolic pathways and toxicological profiles, providing valuable information for further development.

The latest research in pharmaceutical chemistry continues to highlight the importance of innovative molecular architectures in drug design. Compounds like N-{[4-(\ strong >thiophen\ strong >2 - yl)\ strong >oxan\ strong >4 - yl]methyl}-N'-[3-(\ strong >trifluoromethyl\ strong >)phenyl]ethanediamide exemplify the potential benefits of integrating multiple pharmacophoric elements into a single molecule. By combining structural features known to enhance bioactivity and selectivity, researchers can develop more effective therapeutic agents with improved pharmacokinetic profiles.

In conclusion, N-{[4-(\ strong >thiophen\ strong >2 - yl)\ strong >oxan\ strong >4 - yl]methyl}-N'-[3-(\ strong >trifluoromethyl\ strong >)phenyl]ethanediamide (CAS No.\ \ 1091418-82-4) is a promising compound with significant potential in pharmaceutical research.\ Its unique molecular structure incorporates key features such as \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ thiophene and trifluoromethyl substituents, which are known to contribute to its biological activity.\ Further studies are warranted to fully explore its pharmacological properties and applications. By leveraging advances in synthetic chemistry and computational methods, this compound could potentially lead to novel therapeutic agents with improved efficacy and selectivity.